Imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride

• IUPAC Name: imidazo[1,2-a]pyridine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H6N2O2.ClH/c11-8(12)6-5-10-4-2-1-3-7(10)9-6;/h1-5H,(H,11,12);1H
• InChI Key: MAEJGECXQAZTSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)C(=O)O.Cl
• Molecular Formula: C8H7ClN2O2
• Molecular Weight: 198.60 g/mol
• CAS RN: 35726-84-2

Description

Imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound with a pyridine ring fused to an imidazole ring, and a carboxylic acid group attached to the imidazole ring.

Scientific Research Applications

Automated Synthesis

A notable advancement in the synthesis of imidazo[1,2-a]pyridine-2-carboxylic acids was achieved through a fully automated continuous flow method. This technique, developed from the reaction of 2-aminopyridines with bromopyruvic acid, marked a significant improvement over traditional in-flask methods. It was successfully applied to the multistep synthesis of imidazo[1,2-a]pyridine-2-carboxamides, including a Mur ligase inhibitor, using a two microreactor, multistep continuous flow process without isolating intermediates (Herath, Dahl, & Cosford, 2010).

Chemical Synthesis and Characterization

Research has been conducted on the synthesis and characterization of various imidazo[1,2-a]pyridine carboxylic acid derivatives. These derivatives were prepared from commercially available 2-amino pyridine through a series of steps, including alkylation, cyclization, selective chlorination, and Suzuki cross-coupling/hydrolysis reactions. The study also explored reaction conditions and catalysts for the Suzuki cross-coupling/hydrolysis reaction (Du Hui-r, 2014).

Fluorescent Probes for Mercury Ion

Imidazo[1,2-a]pyridine derivatives have been synthesized for use as fluorescent probes for mercury ions. This involved a one-pot reaction of β-lactam carbenes with 2-pyridyl isonitriles, followed by acidic hydrolysis. One of the novel derivatives demonstrated efficient fluorescence for mercury ion detection in both acetonitrile and buffered aqueous solutions (Shao et al., 2011).

Antimicrobial Activity

Imidazo[1,2-a]pyridine-2-carboxylic acid and its derivatives have been synthesized and evaluated for antimicrobial activity. In one study, ethyl esters of this compound were reacted with hydrazine hydrate to produce hydrazides, which were then treated with aldehydes to obtain arylidenehydrazides. These compounds exhibited antimicrobial properties (Turan-Zitouni, Blache, & Güven, 2001).

Therapeutic Agent Development

The imidazo[1,2-a]pyridine scaffold has been widely recognized for its potential in medicinal chemistry, encompassing a range of applications such as anticancer, antimycobacterial, antileishmanial, and other activities. This scaffold has been used in various marketed preparations, and ongoing research seeks to develop novel therapeutic agents using this structure (Deep et al., 2016).

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride has been recognized for its wide range of applications in medicinal chemistry . It has been found to exhibit significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB) . In addition, it has been reported to bind to enzymes COX-1 and COX-2 active pockets .

Mode of Action

The compound interacts with its targets, leading to the inhibition of COX-2 . This interaction results in a reduction in bacterial growth, making it effective against MDR-TB and XDR-TB .

Biochemical Pathways

The compound’s interaction with COX-1 and COX-2 enzymes affects the biochemical pathways associated with inflammation . By inhibiting these enzymes, the compound can potentially reduce inflammation, providing a therapeutic effect.

Result of Action

The primary result of the compound’s action is the inhibition of bacterial growth, particularly in cases of MDR-TB and XDR-TB . This is achieved through the compound’s interaction with its targets, leading to a reduction in inflammation .

Safety and Hazards

The safety data sheet indicates that this chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organs being the respiratory system.

Future Directions

Imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride and its derivatives have a wide range of applications in medicinal chemistry. They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). Therefore, the development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core is an active area of research.

Biochemical Analysis

Biochemical Properties

Imidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been found to exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .

Cellular Effects

This compound has profound effects on various types of cells and cellular processes. It influences cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in various metabolic pathways, including interactions with enzymes or cofactors. This also includes any effects on metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues. This includes any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation .

Subcellular Localization

This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .